Cas no 946251-83-8 (N-3-(dimethylamino)propyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-3-(dimethylamino)propyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 946251-83-8
• MF: C₂₁H₂₃FN₄O₂
• MW: 382.431328058243
• CID: 5504015
• Update Time: 2025-06-09

N-3-(dimethylamino)propyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(dimethylamino)propyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• N-3-(dimethylamino)propyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C21H23FN4O2/c1-25(2)12-4-11-24-20(27)18-13-16-5-3-10-23-19(16)26(21(18)28)14-15-6-8-17(22)9-7-15/h3,5-10,13H,4,11-12,14H2,1-2H3,(H,24,27)
• InChI Key： MLDHNLXUFHWJSC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2=C(C=CC=N2)C=C(C(NCCCN(C)C)=O)C1=O

Additional information on N-3-(dimethylamino)propyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

N-3-(Dimethylamino)propyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No 946251-83-8, known as N-3-(dimethylamino)propyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in the fields of pharmaceuticals, agrochemicals, and advanced materials due to its unique structural features and functional groups.

The molecular structure of this compound is characterized by a naphthyridine core, which is a bicyclic system consisting of a benzene ring fused with a pyridine ring. The presence of the dimethylamino group at the propyl position introduces significant steric and electronic effects, enhancing its reactivity and stability. Additionally, the 4-fluorophenyl substituent contributes to the molecule's aromaticity and fluorine's unique chemical properties, which are often exploited in drug design for improved bioavailability and selectivity.

Recent studies have highlighted the importance of naphthyridine derivatives in medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that compounds with similar structural motifs exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The carboxamide group in this compound plays a crucial role in hydrogen bonding interactions, which are essential for binding to target proteins.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution, amide bond formation, and fluorination reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its suitability for large-scale production and subsequent applications.

In terms of applications, this compound has shown promise as a lead molecule for drug development. Its ability to modulate cellular signaling pathways makes it a valuable tool in the study of various diseases. Furthermore, its stability under physiological conditions enhances its potential as an orally bioavailable drug candidate.

From an environmental standpoint, studies on the degradation pathways of similar compounds suggest that this molecule may undergo biodegradation under specific conditions. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, N-3-(dimethylamino)propyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide represents a cutting-edge advancement in organic synthesis with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it a subject of continued interest for researchers worldwide.